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Compound of Interest

Compound Name:
methyl 1,5-dimethyl-1H-pyrazole-

3-carboxylate

Cat. No.: B082792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 1,5-dimethyl-1H-pyrazole-
3-carboxylate, a heterocyclic compound of interest in chemical and pharmaceutical research.

Due to the limited availability of direct experimental data for this specific methyl ester, this

document leverages data from its corresponding carboxylic acid precursor, 1,5-dimethyl-1H-

pyrazole-3-carboxylic acid, and established chemical principles to provide a thorough profile.

Core Chemical Properties
The fundamental chemical properties of methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate are

summarized below. Data for the parent carboxylic acid is also provided for comparative

purposes.
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Property
Methyl 1,5-dimethyl-1H-
pyrazole-3-carboxylate

1,5-dimethyl-1H-pyrazole-
3-carboxylic acid

Molecular Formula C₇H₁₀N₂O₂ C₆H₈N₂O₂[1][2]

Molecular Weight 154.17 g/mol (Calculated) 140.14 g/mol [1][2]

CAS Number Not explicitly found 5744-59-2[1][2]

Appearance Expected to be a solid or oil Solid

Melting Point Not available 170-176 °C

Boiling Point Not available Not available

SMILES O=C(OC)c1cc(C)n(C)n1 O=C(O)c1cc(C)n(C)n1[1][2]

InChI Key (Calculated)
PXRXGHUTKHXUGF-

UHFFFAOYSA-N

Synthesis and Experimental Protocols
The synthesis of methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate can be achieved through

the esterification of 1,5-dimethyl-1H-pyrazole-3-carboxylic acid. A detailed two-step synthesis

protocol is proposed below.

Step 1: Synthesis of 1,5-dimethyl-1H-pyrazole-3-
carboxylic acid
The precursor, 1,5-dimethyl-1H-pyrazole-3-carboxylic acid, can be synthesized from 3,5-

dimethyl-1H-pyrazole through oxidation.

Materials:

3,5-dimethyl-1H-pyrazole

Potassium permanganate (KMnO₄)

Water (H₂O)
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Hydrochloric acid (HCl)

Protocol:

Dissolve 3,5-dimethyl-1H-pyrazole in water heated to approximately 70°C.

Slowly add potassium permanganate to the solution while maintaining the temperature below

90°C.

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the manganese dioxide (MnO₂) precipitate and wash the

precipitate with distilled water.

Acidify the filtrate to a pH of 2 with dilute hydrochloric acid and allow it to stand overnight.

Collect the resulting precipitate by filtration and wash with distilled water to yield 3,5-

pyrazoledicarboxylic acid.

Neutralize the remaining aqueous filtrate to a pH of 5-6 to precipitate 5-methyl-1H-pyrazole-

3-carboxylic acid.

Further methylation of the pyrazole nitrogen would be required in a subsequent step to

obtain 1,5-dimethyl-1H-pyrazole-3-carboxylic acid. A common methylating agent like

dimethyl sulfate or methyl iodide can be used in the presence of a base.

Step 2: Esterification to Methyl 1,5-dimethyl-1H-
pyrazole-3-carboxylate
Materials:

1,5-dimethyl-1H-pyrazole-3-carboxylic acid

Methanol (CH₃OH)

Sulfuric acid (H₂SO₄) or Thionyl chloride (SOCl₂)

Protocol (Fischer Esterification):
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Suspend 1,5-dimethyl-1H-pyrazole-3-carboxylic acid in an excess of methanol.

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Reflux the mixture for several hours until the reaction is complete (monitored by Thin Layer

Chromatography).

After cooling, neutralize the mixture with a suitable base, such as sodium bicarbonate

solution.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to obtain the crude methyl 1,5-dimethyl-1H-pyrazole-3-
carboxylate.

Purify the crude product by column chromatography or recrystallization.

Chemical Structure and Synthesis Workflow
The following diagrams illustrate the chemical structure of the target compound and the

proposed synthesis workflow.

Caption: Chemical structure of the target molecule.

1,5-dimethyl-1H-pyrazole-3-carboxylic acid

Reflux
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Caption: Proposed synthesis workflow for the target molecule.

Potential Biological Activities of Pyrazole
Derivatives
While specific biological activities for methyl 1,5-dimethyl-1H-pyrazole-3-carboxylate are not

documented, the pyrazole scaffold is a well-known pharmacophore present in numerous

biologically active compounds. Research on various pyrazole derivatives has revealed a wide

range of therapeutic potentials.

Pyrazole Core Structure

Anti-inflammatory Activity Antimicrobial Activity Anticancer Activity Analgesic Activity Antiviral Activity

Click to download full resolution via product page

Caption: Potential biological activities of pyrazole-based compounds.

The diverse biological activities of pyrazole derivatives make them attractive scaffolds for drug

discovery and development.[3][4][5] For instance, some pyrazole-containing compounds have

shown potent anti-inflammatory effects, while others have demonstrated significant

antimicrobial or anticancer properties.[3][4][5] The specific biological profile of methyl 1,5-
dimethyl-1H-pyrazole-3-carboxylate would require dedicated experimental investigation.

Disclaimer: The information provided in this technical guide for methyl 1,5-dimethyl-1H-
pyrazole-3-carboxylate, particularly regarding its properties and synthesis, is based on

calculated values and established chemical principles due to the absence of direct

experimental literature. The section on biological activities is based on the general class of

pyrazole derivatives and may not be representative of this specific compound. Further

experimental validation is necessary to confirm these characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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